methyl (5E)-5-[(4-fluorophenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate

• Molecular Formula: C14H12FNO3
• Molecular Weight: 261.25 g/mol
• IUPAC Name: methyl (5E)-5-[(4-fluorophenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C14H12FNO3/c1-8-12(14(18)19-2)13(17)11(16-8)7-9-3-5-10(15)6-4-9/h3-7,16H,1-2H3/b11-7+
• InChI Key: BSVGUEGEKQXSEN-YRNVUSSQSA-N
• Isomeric SMILES: CC1=C(C(=O)/C(=C\C2=CC=C(C=C2)F)/N1)C(=O)OC
• SMILES: CC1=C(C(=O)C(=CC2=CC=C(C=C2)F)N1)C(=O)OC

Description

Methyl (5E)-5-[(4-fluorophenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate, also known as MFOC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. MFOC belongs to the class of pyrrole derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl (5E)-5-[(4-fluorophenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects by inhibiting the activity of certain enzymes and signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for cognitive function.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. This compound has also been found to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl (5E)-5-[(4-fluorophenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate in lab experiments is its relatively low toxicity. This compound has been found to have a low toxicity profile in animal studies, which makes it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on methyl (5E)-5-[(4-fluorophenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate. One area of interest is the development of more efficient synthesis methods for this compound, which could improve the yield and purity of the final product. Another area of interest is the investigation of this compound's potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of methyl (5E)-5-[(4-fluorophenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate involves the reaction of 4-fluorobenzaldehyde with methyl acetoacetate in the presence of piperidine as a catalyst. The resulting intermediate is then treated with ammonium acetate and acetic anhydride to yield this compound. The overall yield of this synthesis method is around 60% and the purity of the final product can be improved through recrystallization.

Scientific Research Applications

Methyl (5E)-5-[(4-fluorophenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate has been studied extensively in scientific research due to its potential therapeutic properties. It has been found to exhibit antitumor, anti-inflammatory, and antioxidant activities. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.